![molecular formula C15H12BrCl2NO2 B6077358 2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide](/img/structure/B6077358.png)
2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide, also known as BDP-9066, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the acetamide family and has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate. Additionally, this compound has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, it has been shown to reduce seizure activity and increase pain threshold, suggesting that it may have potential as an anticonvulsant and analgesic agent. Additionally, this compound has been found to reduce inflammation and inhibit the growth of cancer cells, indicating that it may have potential as an anti-inflammatory and anti-tumor agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide in lab experiments is its ability to exhibit multiple therapeutic effects, making it a versatile compound for investigation. Additionally, this compound has been shown to have a relatively low toxicity profile, making it a safer alternative to other compounds that exhibit similar effects. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research involving 2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide. One potential area of investigation is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify its specific targets in the central nervous system and other tissues. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, which could lead to its eventual use as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide involves a multi-step process that includes the reaction of 2-bromo-4-methylphenol with 2,3-dichlorobenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with N,N-dimethylacetamide to yield the final product. The purity and yield of the product can be improved by using various purification techniques such as column chromatography.
Scientific Research Applications
2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide has been studied extensively in the field of pharmacology due to its potential therapeutic applications. It has been found to exhibit anticonvulsant and analgesic properties, making it a promising candidate for the treatment of epilepsy and chronic pain. Additionally, this compound has been shown to possess anti-inflammatory and anti-tumor activities, suggesting that it may have potential as a treatment for various inflammatory and cancerous conditions.
properties
IUPAC Name |
2-(2-bromo-4-methylphenoxy)-N-(2,3-dichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrCl2NO2/c1-9-5-6-13(10(16)7-9)21-8-14(20)19-12-4-2-3-11(17)15(12)18/h2-7H,8H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBBJBVOSYXKDEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=C(C(=CC=C2)Cl)Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrCl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.